3-((1-(4-Methylpiperazine-1-carbonyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile

• IUPAC Name: 3-[1-(4-methylpiperazine-1-carbonyl)pyrrolidin-3-yl]oxypyrazine-2-carbonitrile
• InChI: InChI=1S/C15H20N6O2/c1-19-6-8-20(9-7-19)15(22)21-5-2-12(11-21)23-14-13(10-16)17-3-4-18-14/h3-4,12H,2,5-9,11H2,1H3
• InChI Key: PRWLCMXEZKBOKI-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)N2CCC(C2)OC3=NC=CN=C3C#N
• Molecular Formula: C15H20N6O2
• Molecular Weight: 316.36 g/mol

Description

“3-((1-(4-Methylpiperazine-1-carbonyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile” is a chemical compound. It is related to a series of compounds that have been synthesized and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra.

Mechanism of Action

Target of action

Compounds containing a pyrrolidine ring, such as this one, are widely used by medicinal chemists to obtain compounds for the treatment of human diseases .

Mode of action

Without specific information on “3-((1-(4-Methylpiperazine-1-carbonyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile”, it’s difficult to describe its exact mode of action. The pyrrolidine ring in its structure could contribute to the stereochemistry of the molecule and increase the three-dimensional coverage due to the non-planarity of the ring .

Biochemical pathways

Compounds with a pyrrolidine ring have been found to interact with various biological targets .

Pharmacokinetics

The introduction of heteroatomic fragments in molecules is a common strategy for modifying physicochemical parameters and obtaining the best adme/tox results for drug candidates .

Result of action

The different stereoisomers and the spatial orientation of substituents in compounds with a pyrrolidine ring can lead to a different biological profile of drug candidates .

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-((1-(4-Methylpiperazine-1-carbonyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile in lab experiments is its high purity and stability. This makes it easier to handle and store compared to other compounds that may be less stable or more reactive. However, one of the limitations is that its mechanism of action is not well understood, which may hinder its potential applications in certain fields.

Future Directions

There are several future directions for the research and development of 3-((1-(4-Methylpiperazine-1-carbonyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile. One potential direction is to further investigate its anticancer properties and explore its potential applications in cancer therapy. Another direction is to study its interactions with biological targets in more detail to better understand its mechanism of action. Additionally, it may be worthwhile to explore its potential applications in other fields such as material science and nanotechnology.

Synthesis Methods

The synthesis of 3-((1-(4-Methylpiperazine-1-carbonyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile involves the reaction between 4-methylpiperazine-1-carbonyl chloride and pyrrolidine-3-hydroxy-2,2,5,5-tetramethylpyrrolidine-1-oxyl (TEMPO) in the presence of triethylamine. This method has been reported to yield the desired compound in good yield and purity.

Scientific Research Applications

3-((1-(4-Methylpiperazine-1-carbonyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile has been extensively studied for its potential applications in various fields such as medicinal chemistry, material science, and nanotechnology. In medicinal chemistry, this compound has been investigated for its anticancer, anti-inflammatory, and antiviral properties. In material science, it has been used as a building block for the synthesis of various functional materials such as polymers and porous materials. In nanotechnology, it has been explored for its potential applications in drug delivery and imaging.